![molecular formula C12H15N5O2 B2766861 [4-(hydroxymethyl)-1-(4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)-1H-1,2,3-triazol-5-yl]methanol CAS No. 860785-19-9](/img/structure/B2766861.png)
[4-(hydroxymethyl)-1-(4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)-1H-1,2,3-triazol-5-yl]methanol
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Description
[4-(hydroxymethyl)-1-(4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)-1H-1,2,3-triazol-5-yl]methanol is a useful research compound. Its molecular formula is C12H15N5O2 and its molecular weight is 261.285. The purity is usually 95%.
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Scientific Research Applications
Palladium-catalyzed Synthesis
The palladium-catalyzed synthesis of tetrahydrofurans and methoxylation in the presence of carbon monoxide and air reveals the intricate processes of oxidative cyclization and alkoxycarbonylation. This process, involving catalytic amounts of [PdI4]2− and an excess of KI, showcases the potential for creating complex organic structures that could be related to the compound , highlighting the importance of palladium in facilitating complex chemical reactions (Gabriele et al., 2000).
Cyclocondensation Reactions
Cyclocondensation reactions, as detailed in the synthesis of tetrahydro and dihydro compounds from triazolo and pyrimidine derivatives, offer insights into how similar compounds might be synthesized or modified. These reactions, leading to complex heterocyclic structures, are crucial for the development of new chemical entities with potential therapeutic applications (Desenko et al., 1998).
Synthesis of Pyrimidine and Triazole Derivatives
The methodology for synthesizing pyrimidine and triazole derivatives through reactions with electrophiles showcases a versatile approach to creating a wide range of compounds. These synthetic pathways are essential for the development of compounds with possible pharmacological applications, indicating the broad utility of such chemical frameworks (Mekuskiene & Vainilavicius, 2006).
Atmospheric Dependent Photoreaction
The study on atmospheric dependent photoreaction highlights the significance of environmental conditions in chemical processes. Understanding how conditions like the presence of oxygen or nitrogen can influence reactions is crucial for the precise synthesis and modification of complex molecules, potentially including the compound (Sugiyama et al., 1982).
properties
IUPAC Name |
[5-(hydroxymethyl)-1-(4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)triazol-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O2/c1-7-8-3-2-4-9(8)14-12(13-7)17-11(6-19)10(5-18)15-16-17/h18-19H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUKOLVHPVMUKJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CCCC2=NC(=N1)N3C(=C(N=N3)CO)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601323041 |
Source
|
Record name | [5-(hydroxymethyl)-1-(4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)triazol-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601323041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
28.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24821754 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
860785-19-9 |
Source
|
Record name | [5-(hydroxymethyl)-1-(4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl)triazol-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601323041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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